Cas no 1820639-54-0 (bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid)

Bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide) oxalate is a specialized organic compound featuring a 1,2,4-oxadiazole core functionalized with aminomethyl and acetamide groups, paired with oxalic acid for enhanced stability. This structure imparts strong chelating properties and potential reactivity for coordination chemistry or pharmaceutical applications. The oxadiazole moiety contributes to thermal and chemical resistance, while the oxalate counterion improves solubility and crystallinity. Its bifunctional design allows for versatile use in ligand synthesis, catalysis, or as a precursor for heterocyclic derivatives. The compound's well-defined stoichiometry and purity make it suitable for research in medicinal chemistry and material science, where precise molecular interactions are critical.
bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid structure
1820639-54-0 structure
Product Name:bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid
CAS No:1820639-54-0
MF:
MW:
CID:4619100
Update Time:2025-05-20

bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid Chemical and Physical Properties

Names and Identifiers

    • bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid

bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid Pricemore >>

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Additional information on bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid

Comprehensive Analysis of bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid (CAS No. 1820639-54-0)

The compound bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid (CAS No. 1820639-54-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines the 1,2,4-oxadiazole ring system with an aminomethyl group, which is further linked to an acetamide moiety. The presence of oxalic acid in its formulation adds another layer of complexity, making it a subject of interest for researchers in medicinal chemistry, materials science, and agrochemical development.

One of the most frequently asked questions about bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid revolves around its synthesis and stability. The compound's 1,2,4-oxadiazole core is known for its robustness under various conditions, which makes it a valuable scaffold in drug design. Researchers are particularly interested in how the aminomethyl group influences the compound's reactivity and binding affinity to biological targets. Recent studies have explored its potential as a bioactive molecule, with some suggesting applications in enzyme inhibition and signal transduction modulation.

In the context of green chemistry and sustainable development, bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid has been examined for its environmental impact. The use of oxalic acid as a counterion is noteworthy because it is a naturally occurring dicarboxylic acid, which aligns with the growing demand for eco-friendly chemical processes. This aspect is particularly relevant to industries aiming to reduce their carbon footprint while maintaining high efficacy in their products.

Another hot topic related to this compound is its potential role in advanced materials. The 1,2,4-oxadiazole ring is known to contribute to the thermal stability and mechanical strength of polymers. When combined with the aminomethyl functionality, the resulting material could exhibit enhanced properties such as improved adhesion or corrosion resistance. These characteristics are highly sought after in sectors like aerospace, automotive, and electronics, where durability and performance are critical.

The pharmacological potential of bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid is another area of intense research. The 1,2,4-oxadiazole moiety is a common feature in many drug candidates due to its ability to mimic peptide bonds and interact with biological targets. Preliminary studies suggest that this compound could be explored for its anti-inflammatory or antimicrobial properties, although further validation is required. The inclusion of oxalic acid may also influence its pharmacokinetic profile, making it a candidate for prodrug development.

From a regulatory standpoint, bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid is not classified as a hazardous substance, which simplifies its handling and transportation. This is a significant advantage for manufacturers and researchers who prioritize safety and compliance. The compound's stability under standard laboratory conditions further enhances its appeal for large-scale production and commercialization.

In summary, bis(2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetamide); oxalic acid (CAS No. 1820639-54-0) represents a versatile and promising chemical with applications spanning multiple industries. Its unique structural attributes, combined with the growing interest in sustainable chemistry and bioactive materials, position it as a compound worthy of continued exploration. As research progresses, we can expect to uncover even more innovative uses for this fascinating molecule.

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